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Introduction
Dibromodifluoromethane, commonly known as Halon 1202, is a halogenated hydrocarbon

that was once a cornerstone in the field of fire suppression. Its exceptional effectiveness in

extinguishing fires, particularly in critical applications such as aviation and military systems,

made it a valuable tool for fire safety. However, its significant environmental impact, specifically

its role in ozone depletion, led to a global phase-out of its production. This technical guide

provides an in-depth history of dibromodifluoromethane as a fire suppressant, detailing its

properties, the experimental protocols used to evaluate its performance, and the chemical

mechanisms behind its potent fire-extinguishing capabilities.

Historical Development and Phase-Out
The development of halogenated hydrocarbons, or halons, as fire extinguishing agents began

in the mid-20th century. These compounds, characterized by the presence of halogen atoms

(fluorine, chlorine, bromine, or iodine) bonded to a carbon backbone, were found to be highly

effective at interrupting the chemical chain reactions of combustion.[1]

Dibromodifluoromethane emerged as one of the most effective of these agents.[2]

Early research, notably by the U.S. Army, identified Halon 1202 as a powerful fire

extinguishant, though its toxicity was also a recognized concern.[2] Its high efficacy led to its

adoption in critical applications where rapid fire suppression was paramount.
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The turning point for Halon 1202 and other halons came with the discovery of their detrimental

effect on the Earth's ozone layer. Classified as a Class I ozone-depleting substance, the

production and use of dibromodifluoromethane were significantly curtailed by the Montreal

Protocol on Substances that Deplete the Ozone Layer.[3] This international treaty, signed in

1987, mandated the phase-out of the production of ozone-depleting substances, leading to a

search for viable alternatives.

Physicochemical and Fire Suppression Properties
Dibromodifluoromethane is a colorless, non-flammable liquid at room temperature with a

boiling point of 22.8 °C.[2] Its key physical and chemical properties are summarized in the table

below.

Property Value

Chemical Formula CBr2F2

Molar Mass 209.82 g/mol

Boiling Point 22.8 °C

Density (liquid) 2.27 g/cm³

Vapor Pressure 83 kPa at 20 °C

Ozone Depletion Potential (ODP) High

Table 1: Physicochemical Properties of Dibromodifluoromethane.[2][3]

The fire suppression effectiveness of gaseous agents is quantified by their extinguishing

concentration, typically determined using the standardized cup-burner test method. While

specific comprehensive data for Halon 1202 across a wide range of fuels is not readily

available in the reviewed literature, the general consensus is that it is one of the most effective

chemical fire suppressants ever developed.[2] For context, the extinguishing concentrations for

Halon 1301 (bromotrifluoromethane) against various fuels are provided in the following table,

as determined by the cup burner method. It is important to note that Halon 1202 was

considered even more effective than Halon 1301.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1204443?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromodifluoromethane
https://www.benchchem.com/product/b1204443?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dibromodifluoromethane
https://www.benchchem.com/product/b1204443?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dibromodifluoromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromodifluoromethane
https://en.wikipedia.org/wiki/Dibromodifluoromethane
https://en.wikipedia.org/wiki/Dibromodifluoromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fuel Extinguishing Concentration (vol%)

Methane 3.1

Propane 4.3

n-Heptane 4.1

Ethanol 3.8

Ethylene 6.8

Table 2: Extinguishing Concentrations for Halon 1301 Determined by the Cup Burner Method.

[4]

Experimental Protocols: The Cup-Burner Method
The primary experimental protocol for determining the extinguishing concentration of gaseous

fire suppressants is the cup-burner method. This standardized test provides a reproducible

means of evaluating the relative effectiveness of different agents.

Apparatus: The apparatus consists of a cylindrical glass chimney, a fuel cup, and systems for

precisely controlling the flow of air and the extinguishing agent. The fuel cup is centrally located

at the base of the chimney.

Procedure:

A liquid or gaseous fuel is introduced into the cup and ignited, establishing a stable diffusion

flame.

A controlled flow of air is passed up through the chimney, surrounding the flame.

The gaseous extinguishing agent is progressively introduced into the air stream at a known

flow rate.

The concentration of the agent is gradually increased until the flame is extinguished.

The minimum concentration of the agent in the air that results in extinguishment is recorded

as the extinguishing concentration.
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The cup-burner method has been the subject of extensive research to ensure its accuracy and

reproducibility across different laboratories.[5][6][7][8][9]
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A simplified schematic of the cup-burner apparatus.

Mechanism of Fire Suppression
The high effectiveness of dibromodifluoromethane as a fire suppressant stems from its ability

to chemically interfere with the combustion process. Unlike inert gases that primarily suppress

fires by diluting oxygen and absorbing heat, halons actively participate in the flame chemistry.

The primary mechanism is through radical scavenging. In a typical hydrocarbon flame, the

combustion is propagated by highly reactive free radicals, such as hydrogen (H•), hydroxyl

(OH•), and oxygen (O•) radicals.[10] Dibromodifluoromethane, when introduced into a flame,

thermally decomposes to release bromine atoms (Br•). These bromine atoms are highly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.nist.gov/system/files/documents/el/fire_research/R0000271.pdf
https://www.nist.gov/system/files/documents/el/fire_research/R9902727.pdf
https://www.nist.gov/system/files/documents/el/fire_research/R0301090.pdf
https://www.nist.gov/system/files/documents/el/fire_research/R0301577.pdf
https://www.researchgate.net/publication/265425290_Cup_Burner_Extinguishing_Concentration_Correlation_with_C_1_-C_8_Class_B_Fuel_Properties
https://www.benchchem.com/product/b1204443?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204443?utm_src=pdf-body
https://secwww.jhuapl.edu/techdigest/content/techdigest/pdf/APL-V02-N06/APL-02-06-Wilson.pdf
https://www.benchchem.com/product/b1204443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


efficient at scavenging the key chain-carrying radicals, effectively terminating the chain

reactions of combustion.

The key reactions in this process are:

Initiation: The C-Br bond in CBr2F2 is weaker than the C-F bond and readily breaks at flame

temperatures, releasing bromine radicals. CBr2F2 + Heat → •CBrF2 + Br•

Propagation (Radical Scavenging): The bromine radical reacts with key flame radicals, such

as hydrogen and hydroxyl radicals, to form hydrogen bromide (HBr). Br• + H• → HBr Br• +

OH• → HBr + O•

Termination: The hydrogen bromide formed is also reactive and can further participate in

radical scavenging cycles, regenerating the bromine radical to continue the inhibition

process. HBr + H• → H2 + Br• HBr + OH• → H2O + Br•

This catalytic cycle, where a single bromine atom can neutralize multiple flame radicals, is what

makes dibromodifluoromethane and other brominated halons exceptionally potent fire

suppressants.
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Chemical inhibition of combustion by dibromodifluoromethane.

Conclusion
Dibromodifluoromethane, or Halon 1202, represents a significant chapter in the history of fire

suppression technology. Its unparalleled effectiveness was a testament to the power of

chemical intervention in combustion processes. However, the severe environmental

consequences associated with its use underscored the critical need for a holistic approach to

chemical design, one that balances efficacy with environmental stewardship. The story of

Halon 1202 serves as a crucial case study for researchers and scientists in the ongoing

development of safe, effective, and environmentally benign fire suppression agents and other

chemical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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